Cas no 2171795-83-6 (9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.5undecane)

• Product Name: 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.5undecane
• CAS No: 2171795-83-6
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 6244433
• PubChem ID: 165840174
• Update Time: 2025-11-06

9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.5undecane
• 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane
• 2171795-83-6
• EN300-1647064

• Inchi： 1S/C14H28N2O/c1-3-4-5-6-13-14(17-12-9-15-13)7-10-16(2)11-8-14/h13,15H,3-12H2,1-2H3
• InChI Key： CRKHAZTYWQNORU-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCCC)C21CCN(C)CC2

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.5undecane

Comprehensive Overview of 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171795-83-6)

The compound 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171795-83-6) is a structurally unique spirocyclic molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex architecture, featuring a spiro[5.5]undecane core with 1-oxa-4,9-diazaspiro functionality, makes it a valuable scaffold for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as spirocyclic compounds in drug design and sustainable synthetic methodologies.

One of the most intriguing aspects of 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane is its spirocyclic structure, which imparts rigidity and stereochemical diversity—key traits for modulating biological activity. Researchers have explored its role as a pharmacophore in central nervous system (CNS) therapeutics, leveraging its diazaspiro moiety for enhanced blood-brain barrier permeability. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in 2024 due to rising global health concerns.

The synthesis of CAS No. 2171795-83-6 typically involves multi-step organic transformations, including cyclization and alkylation strategies. Innovations in green chemistry have spurred interest in optimizing its production using catalytic methods or biocatalysis, aligning with the industry’s shift toward sustainability. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and stereochemistry.

Beyond pharmaceuticals, 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro[5.5]undecane has applications in material science, particularly in designing supramolecular assemblies. Its spirocyclic framework can act as a building block for porous materials or catalysts, topics frequently searched in academic databases. The compound’s stability under various conditions also makes it a candidate for high-performance polymers.

In summary, CAS No. 2171795-83-6 represents a versatile compound with cross-disciplinary relevance. Its spiro[5.5]undecane core and functional groups offer ample opportunities for innovation, whether in drug development or advanced materials. As research continues, this molecule is poised to remain a focal point in scientific discussions, especially amid growing demand for targeted therapies and eco-friendly synthesis.